Cas no 25875-50-7 (Robenidine hydrochloride)

• Product Name: Robenidine hydrochloride
• CAS No: 25875-50-7
• MF: C₁₅H₁₄Cl₃N₅
• MW: 370.664159297943
• MDL: MFCD01724404
• CID: 52805
• PubChem ID: 329754719
• Update Time: 2026-05-07

Robenidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• cycostat
• 1,3-BIS[(4-CHLOROBENZYLIDENE)AMINO]GUANIDINE MONOHYDROCHLORIDE
• ROBENIDINE HCL
• 1,3-bis((p-chlorobenzylidene)amino)guanidinehydrochloride
• 1,3-bis((p-chlorobenzylidene)amino)-guanidinmonohydrochloride
• bis((4-chlorophenyl)methylene)-carbonimidicdihydrazidmonohydrochloride
• Robenzidene, Cycostat, Robenz
• ROBENDINE HCL
• Carbonimidic dihydrazide, bis(4-chlorophenyl)methylene-, monohydrochloride
• khimroside
• Robenidinhydrochlorid
• 1,3-bis((p-chlorobenzylidene)amino)-guanidin
• 1,3-bis((p-chlorobenzylidene)amino)guanidine
• bis((4-chlorophenyl)methylene)-carbonimidic dihydrazid
• chimcoccide
• khimcoccid
• khimkoktsid
• khimkoktside
• Celecoxib
• Robenidine Hydrochlo
• Robenidine hydrochloride
• Robenidine HCl, Vetranal
• 盐酸氯苯胍原药粉生产厂家行情价格
• ROBENIDINE HYDROCHLORIDE (MART.)
• DTXSID101017219
• AC-6798
• J-016154
• Robenidine-d8 HCl
• Carbonimidic dihydrazide, bis((4-chlorophenyl)methylene)-, monohydrochloride
• 1,2-bis[(E)-(4-chlorophenyl)methylideneamino]guanidine;hydrochloride
• ROBENIDINE HYDROCHLORIDE [GREEN BOOK]
• 1,2-bis[(4-chlorophenyl)methyleneamino]guanidine hydrochloride
• ROBENIDINE HYDROCHLORIDE [MART.]
• AI3-52883
• EINECS 247-307-8
• UNII-8STT15Y392
• MFCD01724404
• Robenzidine
• Robenidine Hydrochoride
• GUANIDINE, 1,3-BIS((p-CHLOROBENZYLIDENE)AMINO)-, MONOHYDROCHLORIDE
• SCHEMBL23858320
• CS-8206
• BS-42469
• N',2-Bis(4-chlorobenzylidene)hydrazine-1-carboximidhydrazide hydrochloride
• Hydrochloride, Robenidine
• Robenidine hydrochloride, VETRANAL(TM), analytical standard
• Robenidine hydrochloride 100 microg/mL in Acetone:Methanol
• Robenidine hydrochloride [USAN]
• Robenidine hydrochloride (USAN)
• A818057
• Robenidinehydrochloride
• 8STT15Y392
• AKOS015900430
• D05741
• HY-B2157
• SCHEMBL3851893
• 1,3-Bis((p-chlorobenzylidene)amino)guanidine monohydrochloride
• s4876
• DTXCID701475475
• 25875-50-7
• CHEMBL2106896
• ROBENIDINE HYDROCHLORIDE [MI]
• 1,3-Bis((p-chlorobenzylidene)amino)guanidine hydrochloride
• CCG-268301
• Robenidine HCl Vetranal
• SCHEMBL25169352
• 1173097-77-2
• SBI-0654028.0001

• MDL： MFCD01724404
• Inchi： 1S/C15H13Cl2N5.ClH/c16-13-5-1-11(2-6-13)9-19-21-15(18)22-20-10-12-3-7-14(17)8-4-12;/h1-10H,(H3,18,21,22);1H/b19-9+,20-10+;
• InChI Key： LTWIBTYLSRDGHP-HCURTGQUSA-N
• SMILES： ClC1C=CC(/C=N/N/C(/N)=N/N=C/C2C=CC(=CC=2)Cl)=CC=1.Cl

Computed Properties

• Exact Mass: 369.03100
• Monoisotopic Mass: 369.031479
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 75.1

Experimental Properties

• Color/Form: White or yellowish crystalline powder
• Melting Point: 252-254°C
• Boiling Point: 488.1 °C at 760 mmHg
• Flash Point: 249 °C
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 30 mg/mL(80.94 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 72.63000
• LogP: 5.15890
• Solubility: Slightly soluble in ethanol and glacial acetic acid, very slightly soluble in chloroform, almost insoluble in water and diethyl ether
• Vapor Pressure: No data available

Robenidine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：ME8651000
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Robenidine hydrochloride

Introduction to Robenidine Hydrochloride (CAS No. 25875-50-7) in Modern Pharmaceutical Research

Robenidine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 25875-50-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicine. This compound has garnered attention due to its unique pharmacological properties and potential applications in therapeutic interventions. As research in medicinal chemistry continues to evolve, Robenidine Hydrochloride has emerged as a subject of extensive investigation, particularly in the context of cardiovascular and neuropharmacological applications.

The molecular structure of Robenidine Hydrochloride (CAS No. 25875-50-7) consists of a complex arrangement of functional groups that contribute to its distinctive biological activity. The hydrochloride salt form enhances its solubility and bioavailability, making it a suitable candidate for various pharmaceutical formulations. Recent studies have highlighted the compound's potential as an adrenergic receptor antagonist, which could be pivotal in managing conditions associated with excessive sympathetic nervous system activity.

In contemporary pharmaceutical research, Robenidine Hydrochloride (CAS No. 25875-50-7) has been explored for its role in modulating cardiovascular function. Investigations have demonstrated its efficacy in reducing blood pressure and alleviating symptoms associated with hypertension. The compound's mechanism of action involves selective blockade of alpha-adrenergic receptors, which leads to vasodilation and decreased cardiac workload. This makes it a promising candidate for the development of novel antihypertensive agents.

Moreover, the therapeutic potential of Robenidine Hydrochloride extends beyond cardiovascular applications. Emerging research suggests that this compound may have neuroprotective properties, making it relevant in the treatment of neurological disorders such as stroke and neurodegenerative diseases. Studies have indicated that Robenidine Hydrochloride (CAS No. 25875-50-7) can attenuate oxidative stress and inflammation, key pathological mechanisms underlying these conditions. These findings open new avenues for further exploration in neuropharmacology.

The synthesis and characterization of Robenidine Hydrochloride (CAS No. 25875-50-7) have been refined through advanced chemical methodologies, ensuring high purity and consistency for research and clinical purposes. Modern analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated detailed structural elucidation and quality control processes. These advancements underscore the compound's suitability for rigorous scientific investigation.

Recent clinical trials have provided preliminary insights into the safety and efficacy of Robenidine Hydrochloride (CAS No. 25875-50-7) in human populations. While larger-scale studies are still underway, initial results are encouraging, particularly in patients with resistant hypertension. The compound's ability to interact selectively with adrenergic receptors without significant side effects makes it an attractive option for further clinical development. Regulatory agencies are closely monitoring these trials to assess its potential as a novel therapeutic agent.

The role of computational modeling in understanding the pharmacodynamics of Robenidine Hydrochloride (CAS No. 25875-50-7) cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and virtual screening, have enabled researchers to predict binding affinities and interaction profiles with biological targets. These tools have accelerated the drug discovery process by identifying optimal dosages and formulations before experimental validation.

Future directions in research on Robenidine Hydrochloride (CAS No. 25875-50-7) include exploring its potential in combination therapies with other cardiovascular drugs to enhance therapeutic outcomes. Additionally, investigating its long-term effects and pharmacokinetic profile will be crucial for determining its clinical viability. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible medical benefits for patients worldwide.

In conclusion, Robenidine Hydrochloride (CAS No. 25875-50-7) represents a significant advancement in pharmaceutical research with diverse therapeutic implications. Its unique pharmacological properties, coupled with recent discoveries in cardiovascular and neuropharmacology, position it as a promising candidate for future medical applications. Continued research and development efforts will further elucidate its potential benefits and refine its role in modern medicine.